
2-Methylbutanoic anhydride structure and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methylbutanoic anhydride

Cat. No.: B074736 Get Quote

An in-depth guide to 2-Methylbutanoic Anhydride for researchers, scientists, and drug

development professionals.

Core Compound Details
Nomenclature and Identifiers:

Systematic Name: 2-Methylbutanoic anhydride

Other Names: 2-Methylbutyric anhydride, Isovaleric anhydride, iso-Pentanoic anhydride[1][2]

[3]

CAS Number: 1468-39-9 (for the racemic mixture), 1519-23-9 (unspecified stereochemistry),

84131-91-9 (for the (S)-enantiomer)[2][3][4][5]

Molecular Formula: C₁₀H₁₈O₃[2][3][4][6][7]

SMILES: CCC(C)C(=O)OC(=O)C(C)CC[6][7]

InChI Key: WRTPVONNQPWNRH-UHFFFAOYSA-N (for the racemic mixture)[6][7]

Chemical Structure
Caption: Chemical structure of 2-Methylbutanoic Anhydride.
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Physicochemical Properties
The following table summarizes the key quantitative data for 2-Methylbutanoic Anhydride.

Property Value Reference(s)

Molecular Weight 186.25 g/mol [1][5][6]

Appearance Colorless to pale yellow liquid [7]

Density 0.934 - 0.955 g/cm³ at 25 °C [4][5]

Boiling Point
259.5 °C at 760 mmHg; 60 °C

at 0.2 mmHg
[4][5]

Flash Point 90 °C (194 °F) - closed cup [4][5]

Refractive Index 1.418 - 1.427 at 20 °C [4][5]

Vapor Pressure 0.0129 mmHg at 25 °C [4]

Optical Activity ([α]20/D) +35° (neat, for (S)-enantiomer) [5]

Reactivity and Applications
2-Methylbutanoic anhydride is a versatile acylating agent used in various fields of chemical

synthesis.[8] Its branched structure provides unique steric and electronic properties that are

valuable in several applications:

Pharmaceutical Synthesis: It serves as a key intermediate in the synthesis of active

pharmaceutical ingredients (APIs), such as statins.[8] The anhydride functional group is

particularly useful for creating prodrugs of carboxylic acid-containing drugs, which can help

in masking irritating acidic groups and modifying the drug's pharmacokinetic profile for

extended action.[9]

Agrochemicals: It is utilized in the manufacturing of various agrochemicals.[7][8]

Asymmetric Synthesis: The chiral form, (S)-(+)-2-methylbutyric anhydride, is a valuable

reagent for introducing chiral centers into molecules, which is critical in the development of

enantiomerically pure drugs.[8]
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Flavor and Fragrance Industry: Esters derived from 2-methylbutanoic acid, which can be

synthesized using the anhydride, are important components in creating fruity and sweet

flavors and fragrances.[8]

Materials Science: The branched alkyl chains of the anhydride can be incorporated into

polymers to modify their physical properties, such as solubility, crystallinity, and thermal

stability.[8]

Experimental Protocols
General Synthesis of Carboxylic Anhydrides
Carboxylic anhydrides are typically synthesized from their corresponding carboxylic acids. A

common laboratory method involves the dehydration of two equivalents of the carboxylic acid.

Another prevalent method is the reaction of a carboxylate salt with an acyl halide.

Method 1: Dehydration using a Strong Dehydrating Agent

This protocol describes a general procedure for the synthesis of a symmetric anhydride from a

carboxylic acid.

Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a drying

tube, place one equivalent of 2-methylbutanoic acid.

Addition of Dehydrating Agent: Add a strong dehydrating agent, such as phosphorus

pentoxide (P₂O₅) or acetic anhydride, to the flask. The reaction with another anhydride, like

acetic anhydride, can proceed through an anhydride interchange mechanism.[9]

Reaction Conditions: Gently heat the mixture under reflux. The reaction progress can be

monitored by techniques like Thin Layer Chromatography (TLC) or Gas Chromatography

(GC).

Work-up and Purification: After the reaction is complete, the mixture is cooled to room

temperature. The product is then isolated, often through distillation under reduced pressure,

to separate it from the dehydrating agent's byproducts and any unreacted starting material.

Method 2: Reaction of an Acyl Chloride with a Carboxylate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b074736
https://www.benchchem.com/product/b074736
https://pubmed.ncbi.nlm.nih.gov/12636158/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This method is highly effective for producing both symmetric and mixed anhydrides.

Preparation of Acyl Chloride: 2-Methylbutanoic acid can be converted to its corresponding

acyl chloride (2-methylbutanoyl chloride) using a chlorinating agent like thionyl chloride

(SOCl₂) or oxalyl chloride ((COCl)₂). This is a standard procedure in organic synthesis.[10]

Preparation of Carboxylate: Prepare the sodium salt of 2-methylbutanoic acid by reacting it

with a base like sodium hydroxide or sodium bicarbonate.

Reaction: In a suitable anhydrous solvent (e.g., diethyl ether or dichloromethane), dissolve

the 2-methylbutanoyl chloride. Slowly add the sodium 2-methylbutanoate to the solution with

stirring. The reaction is often performed at reduced temperatures to control its exothermicity.

Isolation: The resulting sodium chloride precipitate is removed by filtration. The solvent is

then removed from the filtrate under reduced pressure (rotary evaporation) to yield the crude

2-methylbutanoic anhydride.

Purification: The crude product can be purified by vacuum distillation to obtain the high-purity

anhydride.
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General Synthesis Workflow for 2-Methylbutanoic Anhydride

2-Methylbutanoic Acid

React with Thionyl Chloride (SOCl₂)
to form Acyl Chloride

2-Methylbutanoyl Chloride

React with Sodium 2-Methylbutanoate
(prepared from 2-Methylbutanoic Acid + NaOH)

2-Methylbutanoic Anhydride

Purification by
Vacuum Distillation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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